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Compound of Interest

Compound Name: 2-Chloro-4-hexylthiophene

Cat. No.: B15396711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

2-Chloro-4-hexylthiophene (CAS No. 1207426-65-0). Given the limited availability of a

specific Material Safety Data Sheet (MSDS), this document compiles available data for the

compound and its structural analogs, outlines general experimental protocols for determining

key physical and safety parameters, and presents standardized procedures for the safe

handling of halogenated thiophenes. This guide is intended to equip researchers and

professionals in drug development with the necessary information to handle this compound

responsibly and to anticipate its physical and toxicological profile.

Physicochemical and Toxicological Profile
While specific experimental data for 2-Chloro-4-hexylthiophene is not readily available in

public literature or safety data sheets, an understanding of its properties can be inferred from

available information and data on closely related compounds.
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Property Value Source

Chemical Name 2-Chloro-4-(n-hexyl)-thiophene Hoffman Fine Chemicals[1]

CAS Number 1207426-65-0 Hoffman Fine Chemicals[1]

Molecular Formula C₁₀H₁₅ClS Hoffman Fine Chemicals[1]

Molecular Weight 202.748 g/mol Hoffman Fine Chemicals[1]

Physical State Liquid Hoffman Fine Chemicals[1]

Appearance Orange oil Hoffman Fine Chemicals[1]

Storage Condition
Sealed in dry, Store in room

temperature (20 to 22 °C)
Hoffman Fine Chemicals[1]

Comparative Physicochemical Data of Structural
Analogs
To provide a predictive context for the properties of 2-Chloro-4-hexylthiophene, the following

table summarizes the known physical constants of 2-hexylthiophene and 2-chlorothiophene.

These compounds share key structural features with the target molecule and can offer insights

into its expected behavior.

Property 2-Hexylthiophene 2-Chlorothiophene

CAS Number 18794-77-9[2][3] 96-43-5[4]

Molecular Formula C₁₀H₁₆S[2][3] C₄H₃ClS[4]

Molecular Weight 168.30 g/mol [3] 118.58 g/mol [4]

Boiling Point 229-230 °C[2] 127-129 °C[4]

Melting Point 41 °C[2] -71.9 °C[4]

Density 0.932 g/mL at 25 °C[3] 1.286 g/mL at 25 °C[4]

Refractive Index n20/D 1.496[3] n20/D 1.547[4]
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Note: This data is for structurally related compounds and should be used for estimation

purposes only.

Hazard and Precautionary Information
A comprehensive toxicological profile for 2-Chloro-4-hexylthiophene is not currently available.

However, based on the safety data for 2-chlorothiophene, the following hazards may be

anticipated. Researchers should handle 2-Chloro-4-hexylthiophene with the assumption that

it may be flammable, harmful if swallowed or in contact with skin, and capable of causing skin

and eye irritation.[5]

General Safety and Handling Precautions
Standard laboratory safety protocols should be strictly followed when working with 2-Chloro-4-
hexylthiophene. This includes the use of personal protective equipment (PPE) such as safety

goggles, chemical-resistant gloves, and a lab coat.[6] All manipulations should be performed in

a well-ventilated fume hood.[5]

Spill Management: In the event of a spill, evacuate the area and ensure adequate ventilation.

[6] Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.[6]

Fire Safety: While the flash point of 2-Chloro-4-hexylthiophene is unknown, related

compounds are flammable.[5] Keep the compound away from heat, sparks, and open flames.

[5] Use dry chemical, foam, or carbon dioxide extinguishers in case of a fire.[7]

Experimental Protocols
The following are generalized experimental procedures for determining the physical properties

of an unknown liquid chemical and for the safe handling of halogenated thiophenes. These

protocols are provided as a guide and should be adapted based on the specific equipment and

safety regulations of the user's laboratory.

Determination of Physical Properties of a Liquid
Chemical
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This workflow outlines the steps to determine the boiling point, density, and solubility of an

unknown liquid.

Experimental Workflow for Physical Property Determination

Preparation

Solubility Test Density Measurement Boiling Point Determination

Obtain Unknown Liquid Sample

Record Sample Identifier

Add Sample to Water in Test Tube Measure Mass of Empty Graduated Cylinder Place Sample in Test Tube with Boiling Chips

Observe Miscibility Add Known Volume of Sample

Measure Mass of Cylinder with Sample

Calculate Density (Mass/Volume)

Heat Sample in Water Bath

Record Temperature at Boiling
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Caption: Workflow for determining the physical properties of a liquid.
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Safe Handling Protocol for Halogenated Thiophenes
This decision tree provides a logical flow for the safe handling of halogenated thiophenes, from

preparation to disposal.

Safe Handling Protocol for Halogenated Thiophenes

Review Safety Data Sheet (or available data)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Weigh/Dispense Compound

Perform Experiment

Decontaminate Glassware and Work Area

Dispose of Waste in Designated Halogenated Waste Container
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Caption: Protocol for the safe handling of halogenated thiophenes.

Chemical Spill Response Logic
This flowchart outlines the appropriate steps to take in the event of a chemical spill involving a

halogenated thiophene.
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Chemical Spill Response Logic

Chemical Spill Occurs

Alert Others in the Vicinity

Assess Spill Size

Small Spill Large Spill

Contain Spill with Absorbent Material Evacuate the Area

Collect Absorbed Material in a Sealed Container

Clean Spill Area with Appropriate Solvent

Dispose of Waste According to Regulations

Contact Emergency Response Team
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Caption: Decision-making flowchart for chemical spill response.
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Synthesis of 2-Chloro-4-hexylthiophene
The synthesis of 2-Chloro-4-hexylthiophene is not widely detailed in the literature. However,

general methods for the synthesis of substituted thiophenes can be adapted. One common

approach involves the chlorination of a corresponding alkylthiophene. For example, a

preparation method for 2-chlorothiophene involves the direct chlorination of thiophene in a

solvent like ethylene dichloride.[8] A similar approach could potentially be used for the

synthesis of 2-Chloro-4-hexylthiophene, starting from 3-hexylthiophene. Another potential

route could involve the coupling of a dihalothiophene with a hexyl-containing reagent.

Researchers should consult specialized organic synthesis literature for detailed procedures

and optimize reaction conditions for their specific needs.

Disclaimer: This document is intended for informational purposes only and does not constitute

a certified Material Safety Data Sheet. All chemical handling should be conducted by trained

professionals in a controlled laboratory environment. Users are strongly encouraged to seek

out any newly available safety data and to perform their own risk assessments before working

with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. hoffmanchemicals.com [hoffmanchemicals.com]

2. 2-Hexylthiophene | C10H16S | CID 87793 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 2-Hexylthiophene 97 18794-77-9 [sigmaaldrich.com]

4. 2-Chlorothiophene | 96-43-5 [chemicalbook.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. merckmillipore.com [merckmillipore.com]

7. fishersci.com [fishersci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15396711?utm_src=pdf-body
https://www.benchchem.com/product/b15396711?utm_src=pdf-body
https://patents.google.com/patent/CN102993164A/en
https://www.benchchem.com/product/b15396711?utm_src=pdf-body
https://www.benchchem.com/product/b15396711?utm_src=pdf-custom-synthesis
https://hoffmanchemicals.com/products/1207426-65-0-2-chloro-4-n-hexyl-thiophene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hexylthiophene
https://www.sigmaaldrich.com/SG/en/product/aldrich/693405
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1265028.htm
https://www.sigmaaldrich.com/US/en/sds/aldrich/t15601
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-KR-Site/ko_KR/-/KRW/ShowDocument-File?ProductSKU=MDA_CHEM-841746&DocumentType=MSD&DocumentId=841746_SDS_CY_EN.PDF&DocumentUID=681297&Language=EN&Country=CY&Origin=PDP
https://www.fishersci.com/store/msds?partNumber=AC168260250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15396711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. CN102993164A - Preparation method for 2-chlorine-5-thiophene formic acid - Google
Patents [patents.google.com]

To cite this document: BenchChem. [Navigating the Safety Landscape of 2-Chloro-4-
hexylthiophene: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15396711#material-safety-data-sheet-msds-for-2-
chloro-4-hexylthiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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